Ethyl 4,4,4-trifluoro-3-(methylamino)butanoate
Overview
Description
Ethyl 4,4,4-trifluoro-3-(methylamino)butanoate is a useful research compound. Its molecular formula is C7H12F3NO2 and its molecular weight is 199.173. The purity is usually 95%.
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Scientific Research Applications
Stereoselective Synthesis
- Regio- and Stereo-specific Synthesis : Qing and Zhang (1997) described the regio- and stereo-specific preparation of Ethyl 3-iodo-4,4,4-trifluoro-2(Z)-butenoate from ethyl 4,4,4-trifluoro-2-butynote. This process involved a Sonogashira reaction with terminal alkynes to produce en-4-ynoic acid derivatives containing a trifluoromethyl group (Qing & Zhang, 1997).
- Facile Stereoselective Synthesis : Pan, Wang, and Deng (2002) conducted a Suzuki-type cross-coupling reaction to create ethyl (E)-3-aryl-4,4,4-trifluoro-2-butenoates, achieving high yields and retaining the E-isomer configuration (Pan, Wang, & Deng, 2002).
Chemical Synthesis and Applications
- Novel Compound Synthesis : Darehkordi, Talebizadeh, and Anary‐Abbasinejad (2018) synthesized ethyl 2-cyano-4,4,4-trifluoro-3-(phenylamino)but-2-enoates, which led to the creation of (trifluoromethyl)quinoline-3-carbonitrile derivatives through intramolecular cyclization (Darehkordi, Talebizadeh, & Anary‐Abbasinejad, 2018).
- Biological Activity : Liu et al. (2006) utilized ethyl 3-amino-4,4,4-trifluoro-2-butenoate to design and synthesize novel carboxamides, demonstrating insecticidal and fungicidal activities (Liu et al., 2006).
Safety and Hazards
Ethyl 4,4,4-trifluoro-3-(methylamino)butanoate is classified as a flammable liquid and vapor. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Safety measures include avoiding breathing fumes, mist, spray, vapors, washing skin thoroughly after handling, and using only outdoors or in a well-ventilated area .
Mechanism of Action
Target of Action
It’s known that the compound undergoes unusual transformations with certain reactants .
Mode of Action
Ethyl 4,4,4-trifluoro-3-(methylamino)butanoate interacts with its targets through chemical reactions. For instance, it has been observed to undergo unusual transformations with lithium enolate of ethyl 4,4,4-trifluoro-3-oxobutanoate, ammonium acetate, and 1-aminonaphthalene .
Biochemical Pathways
The compound is known to produce 4-amino-2,6-bis(trifluoromethyl)pyridine and 4-trifluoromethyl-2-[(z)-1,1,1-trifluoroprop-1-en-2-ol-1-yl]benzo[h]quinoline as a result of its reactions .
Result of Action
It’s known that the compound can produce 4-amino-2,6-bis(trifluoromethyl)pyridine and 4-trifluoromethyl-2-[(z)-1,1,1-trifluoroprop-1-en-2-ol-1-yl]benzo[h]quinoline as a result of its reactions .
Properties
IUPAC Name |
ethyl 4,4,4-trifluoro-3-(methylamino)butanoate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12F3NO2/c1-3-13-6(12)4-5(11-2)7(8,9)10/h5,11H,3-4H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JITCSDVIMLVQBA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC(C(F)(F)F)NC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12F3NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
199.17 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
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